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Compound of Interest

Compound Name:
1-(4-Bromo-2,5-

dimethoxybenzyl)piperazine

Cat. No.: B585858 Get Quote

Application Notes and Protocols for 2C-B-BZP
Powder
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: 2C-B-BZP (4-Bromo-2,5-dimethoxy-1-benzylpiperazine) is a research chemical

intended for forensic and research applications only.[1][2] It is not for human or veterinary use.

[1][2] The toxicological and physiological properties of this compound have not been fully

analyzed.[1] All handling and experiments should be conducted by trained professionals in a

controlled laboratory setting, adhering to all local, state, and federal regulations.

Introduction
2C-B-BZP is a psychoactive drug and research chemical belonging to the piperazine chemical

class.[1][3] It is a benzylpiperazine analog of the psychedelic phenethylamine 2C-B.[1][2][3]

While it shares structural similarities with 2C-B, 2C-B-BZP does not produce psychedelic

effects but rather stimulant effects similar to benzylpiperazine (BZP).[1][3] These application

notes provide detailed protocols for the proper handling, storage, and analysis of 2C-B-BZP

powder in a laboratory environment.
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2C-B-BZP is associated with several potential hazards. The following safety precautions must

be followed at all times.

2.1 Hazard Identification

The following hazard statements apply to 2C-B-BZP[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

H336: May cause drowsiness or dizziness.

2.2 Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling 2C-B-BZP powder:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a fume hood, to avoid

inhaling dust.[1]

2.3 General Handling Precautions

Wash hands thoroughly after handling.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Ensure good ventilation or work in an exhaust hood during handling.[4]
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Keep ignition sources away and protect against electrostatic charges.[4]

Data Presentation
3.1 Chemical and Physical Properties

Property Value Reference

IUPAC Name

1-[(4-Bromo-2,5-

dimethoxyphenyl)methyl]pipera

zine

[1]

Synonyms

2C-B-Benzylpiperazine, 4-

Bromo-2,5-dimethoxy-1-

benzylpiperazine

[1][5]

CAS Number

1094424-37-9 (freebase),

2748622-68-4

(dihydrochloride)

[1][2]

Molecular Formula

C₁₃H₁₉BrN₂O₂ (freebase),

C₁₃H₁₉BrN₂O₂ • 2HCl

(dihydrochloride)

[1][2]

Molar Mass
315.211 g/mol (freebase),

388.1 g/mol (dihydrochloride)
[1][2]

Purity ≥98% [1][2]

Appearance
Powder (freebase), Crystalline

solid (dihydrochloride)
[1][2]

3.2 Solubility Data
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Solvent
2C-B-BZP
(freebase)
Solubility

2C-B-BZP
(dihydrochloride)
Solubility

Reference

DMF 1 mg/ml 5 mg/ml [1][2]

DMSO 2.5 mg/ml 20 mg/ml [1][2]

Ethanol 5 mg/ml 0.5 mg/ml [1][2]

PBS (pH 7.2) 10 mg/ml 10 mg/ml [1][2]

3.3 Recommended Storage Conditions

Form
Short-Term
Storage

Long-Term
Storage

Stability Reference

Powder

Room

Temperature

(cool, dry, dark

place)

-20°C

≥ 2 years

(freebase), ≥ 5

years

(dihydrochloride)

[1][2]

Stock Solution

(-20°C)
1 month N/A Up to 1 month [6]

Stock Solution

(-80°C)
N/A 6 months Up to 6 months [6]

Experimental Protocols
4.1 Protocol for Handling and Weighing 2C-B-BZP Powder

Preparation: Don all required PPE (lab coat, gloves, safety glasses).

Work Area: Perform all manipulations of the powder within a certified chemical fume hood to

minimize inhalation risk.

Weighing: Use an analytical balance with a draft shield. Use anti-static weighing paper or a

suitable weighing vessel.
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Transfer: Carefully transfer the desired amount of powder. Avoid creating dust. If any powder

is spilled, clean it up immediately following laboratory procedures for hazardous materials.

Closing: Tightly seal the container immediately after use to prevent contamination and

exposure.[4]

Decontamination: Clean the balance and surrounding work area thoroughly. Dispose of

contaminated materials (e.g., weighing paper, gloves) as hazardous waste.

Post-Handling: Wash hands thoroughly after completing the procedure.

4.2 Protocol for Preparation of Stock Solutions

Solvent Selection: Choose an appropriate solvent based on the solubility data in Table 3.2.

Calculation: Calculate the required mass of 2C-B-BZP powder and volume of solvent to

achieve the desired concentration.

Dissolution: In a fume hood, add the weighed 2C-B-BZP powder to a sterile vial. Add the

selected solvent to the vial.

Mixing: Cap the vial and vortex or sonicate until the powder is completely dissolved. To

enhance solubility, the tube can be warmed to 37°C and sonicated.[6]

Storage: Store the stock solution in a tightly sealed vial at -20°C for up to one month or at

-80°C for up to six months.[6] It is recommended to store solutions in single-use aliquots to

avoid repeated freeze-thaw cycles.[6]

4.3 Protocol for Qualitative Analysis by GC-MS

This protocol is adapted from the SWGDRUG monograph for 2C-B-BZP.[5]

Sample Preparation:

Prepare a solution of the 2C-B-BZP sample at approximately 1 mg/mL.

Perform a base extraction into chloroform.[5]
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Instrumentation:

Instrument: Agilent gas chromatograph with a mass selective detector (or equivalent).[5]

Column: DB-1 MS (or equivalent); 30m x 0.25 mm x 0.25µm.[5]

Carrier Gas: Helium at 1 mL/min.[5]

GC-MS Parameters:

Injector Temperature: 280°C.[5]

Injection Volume: 1 µL.[5]

Split Ratio: 20:1.[5]

MS Scan Range: 30-550 amu.[5]

Data Analysis:

The expected retention time for 2C-B-BZP under these conditions is approximately 13.502

minutes.[5]

Compare the resulting mass spectrum with a known reference spectrum for 2C-B-BZP to

confirm identity.
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Safe Handling Workflow for 2C-B-BZP Powder
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Caption: Workflow for safe handling of 2C-B-BZP powder.
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Storage Decision Tree for 2C-B-BZP
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Caption: Decision tree for proper storage of 2C-B-BZP.
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Analytical Workflow for Purity Assessment

2C-B-BZP Powder
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Caption: Logical workflow for GC-MS analysis of 2C-B-BZP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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